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Compound of Interest

Compound Name: 1,2,3-Trimethyldiaziridine

Cat. No.: B15419450

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended as a guide for handling 1,2,3-trimethyldiaziridine in a
research and development setting. At the time of writing, specific toxicological and safety data
for this compound is limited. Therefore, a highly conservative approach to safety is mandatory.
All handling should be conducted under the assumption that the compound is highly toxic,
reactive, and carcinogenic. A thorough risk assessment should be performed before any work
commences.

Introduction

1,2,3-trimethyldiaziridine is a heterocyclic organic compound containing a strained three-
membered ring with two nitrogen atoms and one carbon atom, substituted with three methyl
groups. Due to the strained diaziridine ring, this compound is likely to be highly reactive and
potentially unstable. The lack of comprehensive safety data necessitates stringent safety
protocols to minimize exposure and prevent accidents. This document outlines the potential
hazards, necessary precautions, and handling protocols for 1,2,3-trimethyldiaziridine.

Potential Hazards

Due to the absence of specific data for 1,2,3-trimethyldiaziridine, the following hazards
should be assumed based on the chemical structure (diaziridine ring) and general principles of
reactive chemicals:
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» High Reactivity and Instability: The strained diaziridine ring can undergo facile ring-opening
reactions, potentially leading to explosive decomposition, especially with exposure to heat,
light, mechanical shock, or incompatible materials.

o Toxicity: The compound may be highly toxic if inhaled, ingested, or absorbed through the
skin. Similar small heterocyclic and nitrogen-containing compounds can have significant
biological effects. Assume the compound is fatal if swallowed, in contact with skin, or if
inhaled.[1]

» Corrosivity: It may cause severe skin burns and eye damage.

o Carcinogenicity: In the absence of data, 1,2,3-trimethyldiaziridine should be handled as a
potential carcinogen.

o Flammability: The compound is likely a flammable liquid and vapor.

o Environmental Hazard: It may be toxic to aquatic life with long-lasting effects.

Quantitative Data Summary

The following table summarizes the available physical and chemical data for 1,2,3-
trimethyldiaziridine and highlights the lack of critical safety information.
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Property Value Reference
Molecular Formula CaH1oN2 [2]
Molecular Weight 86.14 g/mol [2]
CAS Number 113604-56-1 [2]
Not available. Assume
Appearance .
colorless to yellow liquid.
Not available. Assume a sharp,
Odor o
amine-like odor.
Boiling Point Not available.
Melting Point Not available.
_ Not available. Handle as a
Flash Point ) o
highly flammable liquid.
Autoignition Temperature Not available.
Permissible Exposure Limit Not established. Assume a
(PEL) very low value.
Not available. Assume high
LD50/LC50 o
toxicity.
Not available. Assume
Decomposition Temperature potential for decomposition at

ambient temperatures.

Experimental Protocols
Risk Assessment and Authorization

Before any experiment, a formal risk assessment must be conducted and approved by the
designated safety officer. This assessment should detail the quantities to be used, the specific
manipulations, and the emergency procedures. All personnel must be trained on the specific
hazards and the required safety protocols. Do not handle until all safety precautions have been
read and understood.
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Personal Protective Equipment (PPE)

Standard laboratory PPE is insufficient. The following must be worn at all times when handling
1,2,3-trimethyldiaziridine:

Body Protection: A flame-retardant lab coat, supplemented with a chemically resistant apron.

» Hand Protection: Double-gloving with compatible chemical-resistant gloves (e.g., a nitrile
base glove with a neoprene or butyl rubber outer glove). Change gloves immediately if
contaminated.

o Eye/Face Protection: Chemical safety goggles and a full-face shield.

o Respiratory Protection: All work must be conducted in a certified chemical fume hood with a
tested and sufficient face velocity. For any procedures with a higher risk of aerosolization, a
supplied-air respirator may be necessary.

Handling and Storage

o Ventilation: Use only in a well-ventilated area, specifically a certified chemical fume hood.

 Inert Atmosphere: For reactions and storage, consider the use of an inert atmosphere (e.g.,
argon or nitrogen) to prevent reactions with air or moisture.

o Temperature Control: Keep away from heat and sources of ignition. Store in a cool, dry, and
dark place. Recommended storage temperature should be as low as practical to minimize
decomposition.

o Container: Store in a tightly closed, compatible container. Avoid metal containers if the
compound is potentially corrosive.

o Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and face
thoroughly after handling. Immediately change any contaminated clothing.

Spill and Emergency Procedures

o Evacuation: In case of a significant spill, evacuate the area immediately.
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o Spill Control: For small spills within a fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, dry sand). Do not use combustible materials like paper towels as the

primary absorbent.

o Decontamination: Decontaminate the area with a suitable solution (a mild oxidizing agent like
potassium permanganate solution, followed by a soap and water wash, should be evaluated
for compatibility and effectiveness).

o Fire: Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as it may

react with the compound.

o First Aid:

[e]

Inhalation: Move the person to fresh air. Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal

All waste containing 1,2,3-trimethyldiaziridine must be treated as hazardous waste. Collect in
a designated, labeled, and sealed container. Dispose of in accordance with local, state, and
federal regulations. Avoid release to the environment.

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/473340
https://www.benchchem.com/product/b15419450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15419450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Preparation & Assessment

Identify Need for
1,2,3-Trimethyldiaziridine

Gather Safety Data
(Acknowledge Data Gaps)

\ 4

Conduct Formal
Risk Assessment

Y

Develop Standard
Operating Procedure (SOP)

Y

Train Personnel on
Hazards and SOP

Y

Obtain Authorization
from Safety Officer

Execution §'Monitoring

Don Appropriate PPE

A4

Prepare Fume Hood
and Equipment

A4

Handle Compound
per SOP

/ Monitor Experiment
g for Deviations

P> A
ad

7

Emergency Response

Emergency Event
(Spill, Exposure, Fire)

Post—Experiment

Follow Emergency Decontaminate
Procedures Work Area & Equipment

y

Dispose of Waste
Properly

I

Document Experiment
and Any Incidents

Report Incident

Work Complete

Click to download full resolution via product page

Caption: Risk assessment and control workflow for 1,2,3-trimethyldiaziridine.
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Caption: Hypothetical decomposition pathway for 1,2,3-trimethyldiaziridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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